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Compound of Interest

Compound Name: HQ461

Cat. No.: B2393585 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This document provides a detailed protocol for the preparation, storage, and handling of a

stock solution for HQ461, a potent molecular glue that induces the degradation of Cyclin K.[1]

[2][3][4][5] HQ461 mediates the interaction between CDK12 and the DDB1-CUL4-RBX1 E3

ubiquitin ligase, leading to the ubiquitination and subsequent proteasomal degradation of

Cyclin K.[6] This targeted degradation impairs CDK12 kinase activity, downregulates genes

involved in the DNA damage response, and ultimately leads to cell death.[1][2][3][4] Accurate

preparation of HQ461 stock solutions is critical for ensuring experimental reproducibility and

obtaining reliable results in cell-based assays and other research applications.

Chemical Properties and Solubility
HQ461 is a small molecule with the following properties:
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Property Value Reference

Molecular Formula C15H15N5OS2 [2][4]

Molecular Weight 345.4 g/mol [2]

Appearance White solid [4]

Purity >98% [2]

CAS Number 1226443-41-9 [2][4]

HQ461 is sparingly soluble in aqueous solutions but is soluble in organic solvents such as

Dimethyl Sulfoxide (DMSO) and Dimethylformamide (DMF).[1][4] For most biological

experiments, DMSO is the recommended solvent.[1][2][3] It is crucial to use anhydrous, high-

purity DMSO to ensure the stability and solubility of the compound.[1][3]

Recommended Solvents and Storage
The solubility and stability of HQ461 in various solvents are summarized below.

Solvent Solubility
Storage of
Stock Solution

Stability Reference

DMSO

20 mg/mL to

62.5 mg/mL (with

warming and

sonication)

-20°C or -80°C

Up to 3 months

at -20°C; Up to 6

months at -80°C

[1][2][3]

Water
< 0.1 mg/mL

(insoluble)

Not

Recommended
N/A [1]

Ethanol
< 1 mg/mL

(insoluble)

Not

Recommended
N/A [1]

Note: To avoid repeated freeze-thaw cycles that can degrade the compound, it is highly

recommended to aliquot the stock solution into single-use volumes before storage.[2]
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Experimental Protocol: Preparation of a 15 mM
HQ461 Stock Solution in DMSO
This protocol describes the preparation of a 15 mM stock solution of HQ461 in DMSO.

Materials and Equipment
HQ461 powder (lyophilized)

Anhydrous Dimethyl Sulfoxide (DMSO), molecular biology grade

Microcentrifuge tubes (1.5 mL or 2 mL)

Pipettes and sterile pipette tips

Vortex mixer

Water bath or heat block (optional, for warming)

Ultrasonic bath (optional)

Analytical balance

Personal Protective Equipment (PPE): lab coat, safety glasses, and gloves

Procedure
Pre-warming the Solvent: If using warming to aid dissolution, pre-warm the required volume

of DMSO to 60°C.[1][3]

Weighing the Compound: Carefully weigh 5 mg of HQ461 powder using an analytical

balance and transfer it to a microcentrifuge tube.

Calculating Solvent Volume: To prepare a 15 mM stock solution from 5 mg of HQ461 (MW:

345.4 g/mol ), calculate the required volume of DMSO as follows:

Volume (L) = Mass (g) / (Concentration (mol/L) * Molecular Weight ( g/mol ))

Volume (L) = 0.005 g / (0.015 mol/L * 345.4 g/mol ) = 0.000965 L
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Volume (µL) = 965 µL

Dissolving the Compound: Add 965 µL of DMSO to the microcentrifuge tube containing the 5

mg of HQ461.[2]

Mixing: Vortex the solution thoroughly for 1-2 minutes to facilitate dissolution.

Optional: Aiding Dissolution: If the compound does not fully dissolve, the following steps can

be taken:

Warming: Place the tube in a 60°C water bath or heat block for 5-10 minutes.[1][3]

Sonication: Place the tube in an ultrasonic bath for 5-10 minutes.[1][3]

Visual Inspection: Ensure the solution is clear and free of any visible particulates before use.

Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes in sterile

microcentrifuge tubes to minimize freeze-thaw cycles. Store the aliquots at -20°C for short-

term storage (up to 3 months) or at -80°C for long-term storage (up to 6 months).[1][2]

Safety Precautions
Always handle HQ461 and DMSO in a well-ventilated area, preferably a chemical fume

hood.

Wear appropriate PPE, including a lab coat, safety glasses, and chemical-resistant gloves.

Avoid inhalation of the powder and direct contact with the skin and eyes.[7]

In case of contact, wash the affected area thoroughly with water.[7]

Consult the Safety Data Sheet (SDS) for complete safety information.[7]

Signaling Pathway and Experimental Workflow
The following diagrams illustrate the mechanism of action of HQ461 and the experimental

workflow for preparing the stock solution.
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Caption: Mechanism of action of HQ461 as a molecular glue.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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